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Compound of Interest

Compound Name: (-)-Phenylglycinol

Cat. No.: B122099 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of (-)-
Phenylglycinol, a critical chiral building block in synthetic organic chemistry and drug

development. Due to the limited availability of specific quantitative solubility data in public

literature, this document focuses on providing a thorough qualitative analysis, detailed

experimental protocols for quantitative determination, and an exploration of the key factors

influencing its solubility.

Introduction to (-)-Phenylglycinol
(-)-Phenylglycinol, also known as (R)-(-)-2-Phenylglycinol, is a chiral amino alcohol widely

used as a precursor in the synthesis of chiral auxiliaries, catalysts, and pharmaceutically active

ingredients. Its solubility in various organic solvents is a fundamental physical property that

dictates its handling, reaction conditions, purification, and formulation. Understanding its

solubility profile is therefore essential for process optimization and the development of robust

and scalable synthetic routes.

Qualitative Solubility Profile
Based on available safety data sheets and chemical catalogs, (-)-Phenylglycinol is generally

described as being soluble in a range of common organic solvents. This qualitative information

is summarized in the table below. It is important to note that "soluble" is a general term and the

actual quantitative solubility can vary significantly between these solvents.
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Table 1: Qualitative Solubility of (-)-Phenylglycinol in Common Organic Solvents

Solvent Class Solvent Qualitative Solubility

Chlorinated Chloroform Soluble[1]

Dichloromethane Soluble[1]

Esters Ethyl Acetate Soluble[1]

Ketones Acetone Soluble[1]

Sulfoxides Dimethyl Sulfoxide (DMSO) Soluble[1]

Alcohols Methanol Soluble[1]

Aqueous Water Limited solubility[1]

One source provides a quantitative solubility value for (-)-Phenylglycinol in Dimethyl Sulfoxide

(DMSO) of 100 mg/mL, which may require ultrasonication to achieve.[2] Another source

indicates a predicted aqueous solubility of 30.2 mg/mL.[3]

Factors Influencing Solubility
The solubility of (-)-Phenylglycinol is governed by a combination of its molecular structure and

the physicochemical properties of the solvent. A logical relationship of these influencing factors

is depicted in the diagram below.
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(-)-Phenylglycinol Properties

Solvent Properties External Factors

Molecular Structure
(Phenyl, Amino, Hydroxyl groups)

Physicochemical Properties
(Polarity, H-bonding ability, Crystal Lattice Energy)

Solubility of
(-)-Phenylglycinol

Solute-Solvent
Interactions

Physicochemical Properties
(Polarity, H-bonding ability, Dielectric Constant)

Solute-Solvent
Interactions

Temperature

Thermodynamic Effect

Pressure (minor effect for solids)

Thermodynamic Effect
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Start

Preparation:
Add excess (-)-Phenylglycinol to a known volume of solvent in a vial.

Equilibration:
Place vials in a thermostatic shaker at a constant temperature.

Agitate until equilibrium is reached.

Settling:
Allow the suspension to settle at the same constant temperature.

Sampling & Filtration:
Withdraw a known volume of the supernatant.

Filter immediately using a syringe filter.

Dilution:
Dilute the filtered sample to a known concentration within the analytical range.

Analysis:
Analyze the diluted sample using a calibrated HPLC or GC method.

Calculation:
Determine the solubility from the analytical result and dilution factor.

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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